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Introduction

Histone deacetylases (HDACs) are a class of enzymes that play a crucial role in regulating

gene expression by removing acetyl groups from lysine residues on histones and other

proteins.[1][2] Their activity is implicated in various cellular processes, and their dysregulation

is associated with several diseases, including cancer.[1][3] Consequently, HDACs are

significant targets for therapeutic intervention.[3][4] This document provides a detailed protocol

for a fluorogenic HDAC activity assay using the Ac-GAK-AMC substrate. This two-step assay

is a sensitive and reliable method for measuring the activity of certain HDACs and for screening

potential inhibitors.[4][5]

The assay principle is based on a two-step enzymatic reaction. In the first step, an HDAC

enzyme deacetylates the acetylated lysine residue of the Ac-GAK-AMC substrate. In the

second step, trypsin is added, which specifically cleaves the peptide bond C-terminal to the

now deacetylated lysine, releasing the fluorescent 7-amino-4-methylcoumarin (AMC) group.[3]

[4][5] The resulting fluorescence is directly proportional to the HDAC activity.[4][5]

Substrate Specificity

The Ac-GAK-AMC substrate, and the similar Boc-Lys(Ac)-AMC, are recognized by several

HDACs. They are commonly used for assaying the activity of Class I HDACs, specifically

HDAC1, HDAC2, and HDAC3.[5] However, it is reported to be poorly recognized by HDAC8.[5]
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Experimental Workflow & Signaling Pathway
The workflow for the Ac-GAK-AMC HDAC assay is a sequential two-step enzymatic reaction.

Step 1: Deacetylation

Step 2: Proteolytic Cleavage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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